Cas no 2192746-20-4 (N-[(4-chlorophenyl)methyl]-4-cyclobutyl-1,4-diazepane-1-carboxamide)

• Product Name: N-[(4-chlorophenyl)methyl]-4-cyclobutyl-1,4-diazepane-1-carboxamide
• CAS No: 2192746-20-4
• MF: C₁₇H₂₄ClN₃O
• MW: 321.84496307373
• CID: 5340686
• Update Time: 2025-06-08

N-[(4-chlorophenyl)methyl]-4-cyclobutyl-1,4-diazepane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorobenzyl)-4-cyclobutyl-1,4-diazepane-1-carboxamide
• N-[(4-chlorophenyl)methyl]-4-cyclobutyl-1,4-diazepane-1-carboxamide

• Inchi： 1S/C17H24ClN3O/c18-15-7-5-14(6-8-15)13-19-17(22)21-10-2-9-20(11-12-21)16-3-1-4-16/h5-8,16H,1-4,9-13H2,(H,19,22)
• InChI Key： SGBCSAMQXAKCKX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC(N1CCCN(CC1)C1CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 367
• XLogP3: 2.8
• Topological Polar Surface Area: 35.6

Additional information on N-[(4-chlorophenyl)methyl]-4-cyclobutyl-1,4-diazepane-1-carboxamide

Comprehensive Analysis of N-[(4-chlorophenyl)methyl]-4-cyclobutyl-1,4-diazepane-1-carboxamide (CAS No. 2192746-20-4)

N-[(4-chlorophenyl)methyl]-4-cyclobutyl-1,4-diazepane-1-carboxamide (CAS No. 2192746-20-4) is a novel chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This 1,4-diazepane derivative exhibits unique structural features, including a cyclobutyl moiety and a 4-chlorobenzyl group, which contribute to its potential biological activities. Researchers are particularly interested in its applications as a modulator of G protein-coupled receptors (GPCRs), a class of targets implicated in numerous therapeutic areas.

The compound's molecular structure combines a diazepane core with a carboxamide functional group, enhancing its binding affinity for specific protein targets. Recent studies suggest that N-[(4-chlorophenyl)methyl]-4-cyclobutyl-1,4-diazepane-1-carboxamide may influence neurotransmitter regulation, making it a candidate for investigating neurological disorders. Its lipophilicity and blood-brain barrier permeability are also under evaluation, as these properties are critical for central nervous system (CNS) drug development.

In the context of current research trends, this compound aligns with the growing demand for small-molecule therapeutics targeting orphan GPCRs. The inclusion of a 4-chlorophenyl group is noteworthy, as halogenated aromatic rings often improve drug-like properties and metabolic stability. Additionally, the cyclobutyl ring introduces conformational constraints that may enhance target selectivity, a key consideration in modern precision medicine approaches.

From a synthetic chemistry perspective, CAS No. 2192746-20-4 presents interesting challenges due to its heterocyclic framework. Optimizing its synthesis route is an active area of investigation, particularly for achieving high enantiomeric purity, which is essential for pharmacological efficacy. The compound's structure-activity relationship (SAR) is also being explored to identify analogs with improved potency and safety profiles.

Given the rising interest in AI-driven drug discovery, N-[(4-chlorophenyl)methyl]-4-cyclobutyl-1,4-diazepane-1-carboxamide has been included in several virtual screening campaigns. Computational models predict its potential interactions with serotonin receptors and dopamine transporters, linking it to research on mood disorders and cognitive enhancement. These findings have spurred further experimental validation in in vitro and in vivo models.

Another relevant aspect is the compound's potential role in epigenetic modulation. Preliminary data suggest it may influence histone deacetylase (HDAC) activity, a mechanism of interest in oncology and neurodegenerative diseases. This dual functionality—targeting both GPCRs and epigenetic enzymes—positions it as a versatile tool for polypharmacology studies.

In summary, N-[(4-chlorophenyl)methyl]-4-cyclobutyl-1,4-diazepane-1-carboxamide (CAS No. 2192746-20-4) represents a promising scaffold for multidisciplinary research. Its applications span neuroscience, oncology, and computational chemistry, reflecting the compound's adaptability to cutting-edge scientific inquiries. Future work will likely focus on elucidating its mechanism of action and expanding its therapeutic potential.